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Compound Focus: Lauryl isoquinolinium bromide

CAS No.: 93-23-2

Cat. No.: S772701

Compound Overview and Key Properties

Lauryl Isoquinolinium Bromide is a cationic surfactant with the molecular formula C21H32BrN and a
molecular weight of 378.4 g/mol [1]. It is also known by several synonyms, including

Dodecylisoquinolinium bromide and Isothan [1].

The table below summarizes its basic physical properties [1]:

Property Description

CAS Registry Number 93-23-2 [1]

Appearance Off-White to Yellow Solid [1]

Melting Point >110°C (with decomposition) [1]

Solubility Slightly soluble in Chloroform and Methanol [1]

Stability Very Hygroscopic; should be stored refrigerated under an inert atmosphere [1]

Synthesis Context and Optimization Concepts
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While a direct synthesis protocol for this specific compound is not available, general principles for

optimizing cationic surfactant synthesis and function can be applied.

¢ Reaction Type: The synthesis likely involves the quaternization of isoquinoline with lauryl bromide
(1-bromododecane) [1]. This is a common method for creating quaternary ammonium compounds.

¢ General Alkyl Bromide Synthesis: The synthesis of alkyl bromides from alcohols is a well-
established procedure. One standard method involves reacting a primary alcohol with aqueous
hydrobromic acid in the presence of sulfuric acid, followed by refluxing, distillation, and purification
steps [2]. Optimization typically focuses on controlling reaction temperature, reagent ratios, and
purification techniques.

The following workflow outlines a logical approach to troubleshooting and optimizing the synthesis based

on general principles:
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Theoretical Insights for Advanced Applications
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Understanding the broader context of cationic surfactants can provide valuable insights for application-

oriented optimization.

e Structure-Activity Relationship: As a cationic surfactant, Lauryl Isoquinolinium Bromide's
functionality stems from its amphiphilic structure. The positive charge on the isoquinolinium head
group gives it a high affinity for biological polyanions like DNA and cell membranes [3] [4]. This is key
to its potential biological applications.

¢ Critical Micelle Concentration (CMC): The CMC is a vital property. Research comparing Lauryl
Isoquinolinium Bromide to similar surfactants suggests that Tt-1t stacking interactions between its
aromatic isoquinolinium rings can influence its self-assembly and CMC, which in turn affects its
solubilization capacity and antimicrobial efficacy [4].

¢ Trends in Surfactant Design: Modern research focuses on creating "greener" cationic surfactants.
Strategies include:

o Incorporating labile bonds (e.g., ester groups) to improve biodegradability [3] [4].
o Designing gemini surfactants (with two head groups and two tails) for a much lower CMC
and higher efficiency [3] [4].

Frequently Asked Questions

¢ Q1: Why is my final product discolored?

o A:Ayellow color can be inherent, but a dark discoloration may indicate decomposition due to
excessive heating during synthesis or solvent removal [1]. Ensure temperature control and
operate under an inert atmosphere if possible.

¢ Q2: The product seems hygroscopic and difficult to handle. How can I manage this?

o A: This is a known property [1]. Store the product in a tightly sealed container under an inert
atmosphere (e.g., nitrogen or argon) and in a refrigerator. All handling and weighing should be
done in a controlled, dry environment, such as inside a glovebox.

¢ Q3: What is the primary challenge in scaling up this synthesis?

o A: The main challenges are controlling exothermic reactions during quaternization, efficiently
removing solvent on a larger scale without causing decomposition, and maintaining consistent
purity and yield while managing its hygroscopic nature.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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